Cas no 2248375-82-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-difluorophenyl)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-difluorophenyl)propanoate
• CAS No: 2248375-82-6
• MF: C₁₇H₁₁F₂NO₄
• MW: 331.270351648331
• CID: 6410685
• PubChem ID: 165730085
• Update Time: 2025-10-28

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-difluorophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2248375-82-6
• EN300-6516772
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-difluorophenyl)propanoate

• Inchi： 1S/C17H11F2NO4/c1-9(10-6-7-13(18)14(19)8-10)17(23)24-20-15(21)11-4-2-3-5-12(11)16(20)22/h2-9H,1H3
• InChI Key： RBKQCDLGSYUKBK-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(C)C(=O)ON1C(C2C=CC=CC=2C1=O)=O)F

Computed Properties

• Exact Mass: 331.06561416g/mol
• Monoisotopic Mass: 331.06561416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-difluorophenyl)propanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-difluorophenyl)propanoate (CAS No. 2248375-82-6)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-difluorophenyl)propanoate, identified by the Chemical Abstracts Service Number (CAS No.) 2248375-82-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a dioxo functional group and a dihydro-1H-isoindol core structure, combined with a 3,4-difluorophenyl substituent, exhibits a unique chemical profile that has garnered attention for its potential applications in drug discovery and development.

The structural framework of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-difluorophenyl)propanoate positions it as a candidate for further exploration in the synthesis of bioactive molecules. The presence of both oxygen-rich and aromatic components suggests possible interactions with biological targets, making it a valuable scaffold for medicinal chemists. Specifically, the dioxo moiety can participate in hydrogen bonding or act as an electrophilic center, while the dihydro-1H-isoindol ring system is known for its stability and ability to engage in π-stacking interactions. The 3,4-difluorophenyl group introduces electron-withdrawing effects and electronic diversity, which can modulate the reactivity and binding affinity of the molecule.

In recent years, there has been growing interest in isoindole derivatives due to their demonstrated pharmacological properties. For instance, modifications of the isoindole scaffold have been explored in the development of antimicrobial agents, anti-inflammatory drugs, and even potential chemotherapeutic compounds. The specific arrangement of atoms in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-difluorophenyl)propanoate may contribute to its ability to interact with biological macromolecules such as enzymes or receptors. This interaction could be exploited to develop novel therapeutic strategies targeting various diseases.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The versatility of its structure allows for further functionalization at multiple sites, enabling chemists to tailor its properties for specific applications. For example, additional substituents could be introduced to enhance solubility or improve metabolic stability. Such modifications are critical in drug development pipelines where pharmacokinetic profiles often dictate a compound's success.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-difluorophenyl)propanoate represents a sophisticated challenge that requires careful consideration of reaction conditions and intermediates. Advanced synthetic methodologies may be employed to construct the desired framework efficiently while maintaining high purity standards. Techniques such as palladium-catalyzed cross-coupling reactions or transition-metal-mediated transformations could play a pivotal role in achieving this goal.

From a computational chemistry perspective, virtual screening and molecular docking studies can provide insights into how this molecule might interact with biological targets. These approaches are increasingly integral to modern drug discovery workflows as they allow researchers to predict binding affinities and optimize lead compounds before experimental validation becomes necessary. The integration of computational tools with experimental data enhances the efficiency of hit identification and optimization processes.

The pharmacological evaluation of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-difluorophenyl)propanoate would likely involve both in vitro and in vivo assays to assess its activity against relevant biological pathways. In vitro studies could include enzyme inhibition assays or receptor binding assays to determine preliminary efficacy. Subsequent in vivo studies would provide broader insights into its pharmacokinetic behavior and potential therapeutic benefits.

Given the complexity of pharmaceutical development pipelines today, compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-ylyl 2-(3,4-difluorophenyl)propanoate (CAS No. 2248375-82) serve as important starting points for further research. Their unique structural features offer opportunities for innovation across multiple disciplines within medicinal chemistry and drug design. As research continues to evolve at an accelerated pace due to technological advancements such as high-throughput screening and artificial intelligence-driven molecular design platforms; compounds like this one will continue to be scrutinized for their potential contributions toward improving human health outcomes.